Cesium-134

• CAS RN: 13967-70-9
• Molecular Formula: Cs
• Molecular Weight: 133.906719 g/mol
• IUPAC Name: cesium-134
• InChI: InChI=1S/Cs/i1+1
• InChI Key: TVFDJXOCXUVLDH-OUBTZVSYSA-N
• Isomeric SMILES: [134Cs]
• SMILES: [Cs]
• synonyms: 134Cs radioisotope; Caesium-134; Cesium-134; Cs-134 radioisotope

Description

Cesium-134 is a radioactive isotope of cesium with a half-life of 2.06 years. It is a byproduct of nuclear fission and is commonly produced in nuclear reactors. Cesium-134 has a number of scientific research applications, including its use as a tracer in environmental studies and its potential use in cancer treatment.

Mechanism Of Action

Cesium-134 works by emitting ionizing radiation, which can damage or destroy cells. This makes it effective in cancer treatment, as it can target and destroy cancer cells.

Biochemical And Physiological Effects

Cesium-134 can have a number of biochemical and physiological effects on the body. Because it emits ionizing radiation, it can damage or destroy cells. This can lead to a number of health effects, including radiation sickness, cancer, and death.

Advantages And Limitations For Lab Experiments

Cesium-134 has a number of advantages and limitations for lab experiments. One advantage is that it is a radioactive tracer, which can be used to study the movement of materials in the environment. However, its short half-life makes it difficult to use in long-term studies.
List of

Future Directions

There are a number of future directions for research on cesium-134. One area of research is the potential use of cesium-134 in cancer treatment. More research is needed to determine the safety and efficacy of this approach.
Another area of research is the use of cesium-134 as a tracer in environmental studies. This can help scientists better understand the impact of nuclear accidents and other events on the environment.
Overall, cesium-134 has a number of scientific research applications, and more research is needed to fully understand its potential uses and limitations.

Synthesis Methods

Cesium-134 is typically produced through the nuclear fission of uranium or plutonium. It can also be produced through the neutron activation of stable cesium-133.

Scientific Research Applications

Cesium-134 has a number of scientific research applications, including its use as a tracer in environmental studies. Because cesium-134 is a byproduct of nuclear fission, it can be used to trace the movement of radioactive materials in the environment. This can help scientists better understand the impact of nuclear accidents and other events on the environment.
Cesium-134 also has potential applications in cancer treatment. Because it is a radioactive isotope, it can be used to target and destroy cancer cells. However, more research is needed to determine the safety and efficacy of cesium-134 in cancer treatment.